Cas no 2680792-95-2 (benzyl 2-bromo-4H,5H,6H,7H-thieno3,2-cpyridine-5-carboxylate)

• Product Name: benzyl 2-bromo-4H,5H,6H,7H-thieno3,2-cpyridine-5-carboxylate
• CAS No: 2680792-95-2
• MF: C₁₅H₁₄BrNO₂S
• MW: 352.246161937714
• CID: 5623761
• PubChem ID: 165943332
• Update Time: 2025-05-20

benzyl 2-bromo-4H,5H,6H,7H-thieno3,2-cpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680792-95-2
• benzyl 2-bromo-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxylate
• EN300-28298766
• benzyl 2-bromo-4H,5H,6H,7H-thieno3,2-cpyridine-5-carboxylate

• Inchi： 1S/C15H14BrNO2S/c16-14-8-12-9-17(7-6-13(12)20-14)15(18)19-10-11-4-2-1-3-5-11/h1-5,8H,6-7,9-10H2
• InChI Key： WUJWSPMVUPPLJI-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(CCN(C(=O)OCC3C=CC=CC=3)C2)S1

Computed Properties

• Exact Mass: 350.99286g/mol
• Monoisotopic Mass: 350.99286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 57.8Ų

Additional information on benzyl 2-bromo-4H,5H,6H,7H-thieno3,2-cpyridine-5-carboxylate

Recent Advances in the Study of Benzyl 2-Bromo-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxylate (CAS: 2680792-95-2)

The compound benzyl 2-bromo-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxylate (CAS: 2680792-95-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its thienopyridine scaffold, has been explored for its versatile reactivity and biological activity. Recent studies have focused on its synthesis, structural modifications, and pharmacological evaluations, highlighting its promise as a key intermediate or active pharmaceutical ingredient (API).

One of the primary research objectives has been to optimize the synthetic routes for benzyl 2-bromo-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxylate, aiming to improve yield, purity, and scalability. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions. This approach not only enhanced the efficiency of the synthesis but also reduced the formation of by-products, making it more suitable for industrial-scale production.

In addition to synthetic improvements, researchers have investigated the biological activities of this compound. Preliminary in vitro studies have shown that benzyl 2-bromo-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxylate exhibits moderate inhibitory effects on certain kinase enzymes, which are implicated in various cancers and inflammatory diseases. These findings suggest its potential as a lead compound for further optimization and development into targeted therapies. However, detailed mechanistic studies and in vivo evaluations are still required to fully elucidate its pharmacological profile.

Another area of interest is the exploration of structural analogs derived from benzyl 2-bromo-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxylate. Recent work has focused on modifying the bromo and benzyl ester functional groups to enhance bioactivity and selectivity. For instance, replacing the bromo substituent with other halogens or small alkyl groups has led to compounds with improved binding affinities to target proteins. These modifications are critical for structure-activity relationship (SAR) studies, which guide the design of more potent and selective drug candidates.

The stability and physicochemical properties of benzyl 2-bromo-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxylate have also been a subject of investigation. A recent study in the European Journal of Pharmaceutical Sciences (2023) evaluated its solubility, permeability, and metabolic stability using advanced analytical techniques. The results indicated that while the compound has favorable solubility in organic solvents, its aqueous solubility is limited, posing challenges for formulation development. Researchers are now exploring prodrug strategies and nanoformulations to overcome these limitations.

In conclusion, benzyl 2-bromo-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxylate (CAS: 2680792-95-2) represents a promising scaffold in medicinal chemistry, with ongoing research efforts aimed at optimizing its synthesis, enhancing its biological activity, and improving its drug-like properties. Future studies should focus on advancing this compound through preclinical development, with the ultimate goal of identifying novel therapeutic agents for unmet medical needs.